Cas no 899729-64-7 (N-2-(1H-indol-3-yl)ethyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-2-(1H-indol-3-yl)ethyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 899729-64-7
• MF: C₁₅H₁₅N₇
• MW: 293.326501131058
• CID: 5486089
• PubChem ID: 7584283
• Update Time: 2025-06-21

N-2-(1H-indol-3-yl)ethyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-indol-3-yl)ethyl]-N-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)amine
• F2792-0200
• N-[2-(1H-indol-3-yl)ethyl]-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• N-(2-(1H-indol-3-yl)ethyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• BRD-K64707944-001-02-3
• AKOS021864440
• 899729-64-7
• N-[2-(1H-indol-3-yl)ethyl]-3-methyltriazolo[4,5-d]pyrimidin-7-amine
• N-2-(1H-indol-3-yl)ethyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C15H15N7/c1-22-15-13(20-21-22)14(18-9-19-15)16-7-6-10-8-17-12-5-3-2-4-11(10)12/h2-5,8-9,17H,6-7H2,1H3,(H,16,18,19)
• InChI Key： ITBNNUQZJSWCHS-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)CCNC1=C2C(=NC=N1)N(C)N=N2

Computed Properties

• Exact Mass: 293.13889351g/mol
• Monoisotopic Mass: 293.13889351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-2-(1H-indol-3-yl)ethyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

N-2-(1H-indol-3-yl)ethyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine: A Comprehensive Overview

The compound with CAS No. 899729-64-7, known as N-2-(1H-indol-3-yl)ethyl-3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The indole moiety and the triazolo-pyrimidine core are key structural elements that contribute to its biological activity and functional versatility.

Recent studies have highlighted the importance of indole-containing compounds in modulating various cellular pathways. The indole group in this molecule is known to interact with a wide range of biological targets, including G-protein coupled receptors (GPCRs) and enzyme inhibitors. The integration of the indole ring with the triazolo-pyrimidine structure creates a unique pharmacophore that enhances its binding affinity to specific protein targets. This makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of N-2-(1H-indol-3-yl)ethyl-3-methyl... involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis and catalytic systems has further streamlined the production process, making it more efficient and scalable for industrial applications.

One of the most exciting developments involving this compound is its potential role in anticancer therapy. Preclinical studies have demonstrated that it exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action involves inhibition of key enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are critical regulators of cell cycle progression and apoptosis. These findings underscore its potential as a lead compound for developing next-generation anticancer drugs.

In addition to its therapeutic applications, this compound has also been explored for its anti-inflammatory properties. Experimental data suggest that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL6 in activated macrophages. This dual functionality—combining anticancer and anti-inflammatory activities—positions it as a versatile molecule with broad therapeutic potential.

From an analytical standpoint, the characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stability under different conditions. Computational modeling studies have further revealed its binding interactions with target proteins at the atomic level, enhancing our understanding of its pharmacodynamics.

Looking ahead, ongoing research is focused on improving the bioavailability and pharmacokinetic properties of this compound. Efforts are being made to develop prodrugs or delivery systems that can enhance its solubility and reduce systemic toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, N-2-(1H-indol-3-yl)ethyl... represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug discovery pipelines. As research continues to unfold, this compound holds great promise for addressing unmet medical needs in oncology and inflammation management.